Cas no 189045-57-6 (1H-Benzimidazol-7-amine,2-(methylthio)-)

1H-Benzimidazol-7-amine,2-(methylthio)- structure
189045-57-6 structure
Product Name:1H-Benzimidazol-7-amine,2-(methylthio)-
CAS No:189045-57-6
MF:C8H9N3S
MW:179.242159605026
CID:115509
PubChem ID:45077988
Update Time:2025-04-18

1H-Benzimidazol-7-amine,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-7-amine,2-(methylthio)-
    • 2-(Methylsulfanyl)-1H-benzimidazol-4-amine
    • 1H-Benzimidazol-4-amine,2-(methylthio)-(9CI)
    • 2-(Methylthio)-1H-benzo[d]imidazol-4-amine
    • SCHEMBL8601516
    • 189045-57-6
    • Inchi: 1S/C8H9N3S/c1-12-8-10-6-4-2-3-5(9)7(6)11-8/h2-4H,9H2,1H3,(H,10,11)
    • InChI Key: LYNDRMCZOPGHTD-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C(=CC=CC=2N1)N

Computed Properties

  • Exact Mass: 179.05171847g/mol
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80Ų
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